Cas no 1040047-46-8 (N-(4-Bromothiophen-2-yl)methylcyclopropanamine)
N-(4-Bromothiophen-2-yl)methylcyclopropanamine is a brominated thiophene derivative featuring a cyclopropylamine substituent. This compound is of interest in medicinal and organic chemistry due to its unique structural motif, combining a heterocyclic thiophene core with a cyclopropane ring. The bromine atom at the 4-position enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The cyclopropylamine group may contribute to conformational rigidity, potentially improving binding affinity in bioactive molecules. Its well-defined structure and functional group compatibility make it valuable for synthesizing pharmaceuticals, agrochemicals, or materials. High purity and stability further support its utility in research and development applications.
1040047-46-8 structure
Product Name:N-(4-Bromothiophen-2-yl)methylcyclopropanamine
CAS No:1040047-46-8
MF:C8H10BrNS
MW:232.140699863434
CID:5049690
PubChem ID:28833198
Update Time:2025-05-20
N-(4-Bromothiophen-2-yl)methylcyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine
- CS-0266015
- 1040047-46-8
- EN300-169250
- A1-27471
- AKOS002652571
- n-((4-Bromothiophen-2-yl)methyl)cyclopropanamine
- 2-Thiophenemethanamine, 4-bromo-N-cyclopropyl-
- F83402
- N-(4-Bromothiophen-2-yl)methylcyclopropanamine
-
- Inchi: 1S/C8H10BrNS/c9-6-3-8(11-5-6)4-10-7-1-2-7/h3,5,7,10H,1-2,4H2
- InChI Key: DCBVGWMHDFPDFL-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)CNC1CC1
Computed Properties
- Exact Mass: 230.97173g/mol
- Monoisotopic Mass: 230.97173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.3
N-(4-Bromothiophen-2-yl)methylcyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N197210-125mg |
N-[(4-Bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 125mg |
$ 490.00 | 2022-06-03 | ||
| TRC | N197210-250mg |
N-[(4-Bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 250mg |
$ 810.00 | 2022-06-03 | ||
| Enamine | EN300-169250-0.05g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-169250-0.1g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-169250-0.25g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-169250-0.5g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-169250-1.0g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 1g |
$728.0 | 2023-05-25 | ||
| Enamine | EN300-169250-2.5g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-169250-5.0g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 5g |
$2110.0 | 2023-05-25 | ||
| Enamine | EN300-169250-10.0g |
N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine |
1040047-46-8 | 10g |
$3131.0 | 2023-05-25 |
N-(4-Bromothiophen-2-yl)methylcyclopropanamine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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